Cas no 1310308-76-9 (3-[(thian-3-yl)amino]propan-1-ol)

• Product Name: 3-[(thian-3-yl)amino]propan-1-ol
• CAS No: 1310308-76-9
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5099225
• PubChem ID: 62872145
• Update Time: 2026-03-03

3-[(thian-3-yl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-((tetrahydro-2H-thiopyran-3-yl)amino)propan-1-ol
• 3-[(thian-3-yl)amino]propan-1-ol

• Inchi： 1S/C8H17NOS/c10-5-2-4-9-8-3-1-6-11-7-8/h8-10H,1-7H2
• InChI Key： GHDBFSVZHUJWDP-UHFFFAOYSA-N
• SMILES： C(O)CCNC1CCCSC1

Additional information on 3-[(thian-3-yl)amino]propan-1-ol

Professional Introduction to 3-[(thian-3-yl)amino]propan-1-ol (CAS No. 1310308-76-9)

3-[(thian-3-yl)amino]propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1310308-76-9, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The molecular structure of 3-[(thian-3-yl)amino]propan-1-ol consists of an amine group linked to a thiazole ring, which is further connected to a propanol moiety. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The compound's relevance is underscored by its role in the synthesis of various pharmacologically active molecules. Researchers have been exploring its utility in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The thiazole ring, a key structural feature, is known for its presence in numerous bioactive compounds, enhancing the pharmacological potential of 3-[(thian-3-yl)amino]propan-1-ol.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and autoimmune diseases. The amine and hydroxyl functional groups in 3-[(thian-3-yl)amino]propan-1-ol allow for diverse chemical modifications, enabling the creation of structurally diverse derivatives with enhanced biological activity.

In addition to its pharmaceutical applications, 3-[(thian-3-yl)amino]propan-1-ol has shown promise in materials science. Its unique chemical properties make it suitable for developing advanced polymers and coatings with improved thermal stability and mechanical strength. These materials are increasingly relevant in industries requiring high-performance solutions, such as aerospace and automotive manufacturing.

The synthesis of 3-[(thian-3-yl)amino]propan-1-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to optimize production efficiency. These techniques not only improve the scalability of the synthesis but also minimize waste generation, aligning with green chemistry principles.

The compound's biological activity has been further investigated through computational modeling and experimental assays. Studies indicate that derivatives of 3-(thian-(Z)-yl)amino]propanal exhibit significant inhibitory effects on certain enzymes implicated in metabolic disorders. This finding opens new avenues for developing treatments targeting these conditions, offering hope for patients suffering from related health issues.

From a regulatory perspective, 3-(thian-(Z)-yl)amino]propanal is subject to standard guidelines governing chemical substances used in research and industry. Compliance with safety protocols ensures that handling and disposal are conducted responsibly, minimizing environmental impact while maximizing research productivity.

The future prospects of 3-(thian-(Z)-yl)amino]propanal are promising, with ongoing research expected to uncover additional applications across multiple disciplines. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions that address global challenges in health and technology.